Cas no 1545584-27-7 (5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1545584-27-7
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5962589
• PubChem ID: 84021014
• Update Time: 2025-06-14

5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1545584-27-7
• 5-(1-aminoethyl)-1,2-oxazole-3-carboxylic acid
• SCHEMBL20780860
• EN300-6824143
• 5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C6H8N2O3/c1-3(7)5-2-4(6(9)10)8-11-5/h2-3H,7H2,1H3,(H,9,10)
• InChI Key： YURTXZXBNYHVID-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C(C)N

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid (CAS: 1545584-27-7)

In recent years, the compound 5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid (CAS: 1545584-27-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The structural motif of 1,2-oxazole (isoxazole) is a common feature in many bioactive molecules, and the presence of an aminoethyl group at the 5-position introduces additional functional versatility. Recent studies have explored the synthetic routes to 5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid, with particular emphasis on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed coupling reactions, which have been shown to efficiently introduce the aminoethyl moiety while maintaining the integrity of the oxazole ring.

From a biological perspective, 5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid has demonstrated promising activity as a building block for the development of novel enzyme inhibitors. Its carboxylic acid functionality allows for easy conjugation with other pharmacophores, making it a versatile intermediate in drug design. Recent in vitro studies have highlighted its potential in targeting enzymes such as kinases and proteases, which are critical in various disease pathways, including cancer and inflammatory disorders.

Furthermore, the compound's role in the development of prodrugs has been a focal point of recent research. Prodrug strategies leveraging the aminoethyl group have shown improved bioavailability and targeted delivery in preclinical models. For instance, derivatives of 5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid have been engineered to enhance solubility and membrane permeability, addressing common challenges in drug formulation.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. Its ability to act as a bioorthogonal handle has been exploited in labeling and imaging applications, enabling researchers to track molecular interactions in real-time. This has opened new avenues for studying complex biological systems at the molecular level.

Despite these advancements, challenges remain in the large-scale synthesis and stability of 5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid under physiological conditions. Ongoing research is focused on addressing these limitations through innovative synthetic methodologies and formulation techniques. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically relevant applications.

In conclusion, 5-(1-Aminoethyl)-1,2-oxazole-3-carboxylic acid represents a promising scaffold in medicinal chemistry, with diverse applications ranging from drug development to chemical biology. Continued exploration of its properties and derivatives is likely to yield further breakthroughs in the coming years. This briefing underscores the importance of interdisciplinary research in unlocking the full potential of this compound.